Cas no 135916-96-0 (Methyl 2-(nitrosomethylidene)-1,2-dihydropyridine-3-carboxylate)

• Product Name: Methyl 2-(nitrosomethylidene)-1,2-dihydropyridine-3-carboxylate
• CAS No: 135916-96-0
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 2771565
• PubChem ID: 136218215
• Update Time: 2025-04-21

Methyl 2-(nitrosomethylidene)-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 135916-96-0
• DTXSID70768281
• Methyl 2-(nitrosomethylidene)-1,2-dihydropyridine-3-carboxylate

• Inchi： 1S/C8H8N2O3/c1-13-8(11)6-3-2-4-9-7(6)5-10-12/h2-5,12H,1H3
• InChI Key： UGOAKZVZQPKRIK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CN=C1C=NO)=O

Computed Properties

• Exact Mass: 180.05349212Da
• Monoisotopic Mass: 180.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8Ų